Ethyl 5-[[2-(4-fluorophenyl)acetyl]amino]-3-(4-methylphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-[[2-(4-fluorophenyl)acetyl]amino]-3-(4-methylphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C24H20FN3O4S/c1-3-32-24(31)21-18-13-33-22(26-19(29)12-15-6-8-16(25)9-7-15)20(18)23(30)28(27-21)17-10-4-14(2)5-11-17/h4-11,13H,3,12H2,1-2H3,(H,26,29)
• InChI Key: AVZCNMMJLLPGMQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)CC3=CC=C(C=C3)F)C4=CC=C(C=C4)C
• Molecular Formula: C24H20FN3O4S
• Molecular Weight: 465.5 g/mol

Description

Ethyl 5-[[2-(4-fluorophenyl)acetyl]amino]-3-(4-methylphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C24H20FN3O4S and its molecular weight is 465.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

Compounds with structures similar to Ethyl 5-[[2-(4-fluorophenyl)acetyl]amino]-3-(4-methylphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate have been synthesized and characterized, revealing intricate chemical reactions that lead to a variety of heterocyclic compounds. For instance, derivatives of pyridazine and related compounds have been synthesized through complex reactions, illustrating the chemical versatility and potential utility of these molecules in creating new chemical entities with possible pharmaceutical applications (Deeb, Bayoumy, Yasine, & Fikry, 1992); (Deeb & El-Abbasy, 2006).

Potential Biological Activities

Several studies focus on the synthesis of compounds within this family for evaluation of their biological activities, such as antimicrobial and anti-inflammatory properties. Although the specific compound has not been directly studied for biological activities, related compounds have shown promising results in preliminary screenings. For example, derivatives of thieno[3,4-d]pyridazine have been synthesized and evaluated for antimicrobial activity, highlighting the potential medicinal chemistry applications of these compounds (Al-Kamali, Al-Hazmi, Alhousami, & Al-Masany, 2014).

Advanced Synthetic Applications

The research on these compounds often aims at developing novel synthetic routes or creating new molecules with potential applications in drug discovery and development. For example, the synthesis of new heterocyclic compounds containing the thieno[2,3-c]pyridazine moiety has been reported, demonstrating the chemical flexibility and potential utility of these molecules in generating complex structures with potential pharmacological properties (Radwan, 2000).